1,7-dimethyl-3-(2-oxopropyl)-8-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Specification

• CAS No.: 876669-39-5
• Molecular Formula: C18H17N5O3
• Molecular Weight: 351.366
• IUPAC Name: 4,7-dimethyl-2-(2-oxopropyl)-6-phenylpurino[7,8-a]imidazole-1,3-dione
• Standard InChI: InChI=1S/C18H17N5O3/c1-11-9-21-14-15(19-17(21)23(11)13-7-5-4-6-8-13)20(3)18(26)22(16(14)25)10-12(2)24/h4-9H,10H2,1-3H3
• Standard InChI Key: CQBHVOGMCDOXRI-UHFFFAOYSA-N
• SMILES: CC1=CN2C3=C(N=C2N1C4=CC=CC=C4)N(C(=O)N(C3=O)CC(=O)C)C

Introduction

1,7-dimethyl-3-(2-oxopropyl)-8-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a complex organic compound belonging to the class of imidazopurines. This compound is characterized by its unique structural features, which include a phenyl group and a dimethylated imidazopurine core with an oxopropyl substituent. The molecular formula of this compound is C18H17N5O3, and its molecular weight is approximately 351.4 g/mol.

Synthesis and Chemical Reactions

The synthesis of 1,7-dimethyl-3-(2-oxopropyl)-8-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione typically involves multi-step organic reactions. These reactions often require specific solvents and catalysts, such as dichloromethane or triethylamine, and are performed under reflux conditions to ensure complete conversion of reactants.

Synthesis Steps

• Starting Materials: The synthesis begins with appropriate precursors, which are selected based on the desired functional groups.

• Condensation Reactions: These involve the formation of new bonds between the precursors, often facilitated by catalysts.

• Purification: The final product is purified using techniques such as chromatography to achieve high purity.

Biological Activities and Applications

Imidazopurines, including 1,7-dimethyl-3-(2-oxopropyl)-8-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, are known for their diverse biological activities. These compounds have been studied for potential antiviral and anticancer properties, making them of interest in medicinal chemistry and pharmacology.

Applications Table

Application Area	Description
Medicinal Chemistry	Potential therapeutic applications due to biological activities.
Pharmacology	Studies on interactions with biological targets and pathways.
Drug Development	Used as a scaffold for designing new drugs with improved efficacy.